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Compound of Interest

Compound Name: Ethyl linoleate-13C18

Cat. No.: B3026068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl Linoleate-13C18, a stable isotope-

labeled version of ethyl linoleate. This document consolidates safety information,

physicochemical properties, and relevant biological data to support its application in research

and development.

Introduction
Ethyl linoleate is the ethyl ester of the essential omega-6 fatty acid, linoleic acid. It finds

applications in various industries, including pharmaceuticals, cosmetics, and as a research

chemical.[1][2] The 13C-labeled variant, Ethyl Linoleate-13C18, is a valuable tool in metabolic

research, particularly in studies involving lipidomics and metabolic flux analysis, where it serves

as a tracer or an internal standard for quantitative analysis by mass spectrometry.[3][4] This

guide focuses on the safety and technical specifications of Ethyl Linoleate-13C18, drawing

upon data for the unlabeled compound as a primary reference for safety and handling.

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Ethyl Linoleate-13C18 is not readily available,

the safety profile is based on the data for the unlabeled ethyl linoleate. The introduction of the

stable isotope 13C is not expected to alter the chemical's toxicological properties.
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Ethyl linoleate is generally not classified as a hazardous substance. However, some suppliers

classify it as causing skin irritation.[5][6]

GHS Classification:

Skin Corrosion/Irritation: Category 2[5][6]

Signal Word: Warning[5]

Hazard Statements:

H315: Causes skin irritation.[6]

Precautionary Statements:

Prevention: Wash hands thoroughly after handling. Wear protective gloves.[5]

Response: If on skin: Wash with plenty of water. If skin irritation occurs: Get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[5]

Toxicological Information
Ethyl linoleate is considered to have low acute toxicity.[7] No significant acute toxicological data

has been identified in literature searches.[7]

Route of
Exposure

Endpoint Value Species Source

Oral LD50 >2,000 mg/kg Rat ECHA[6]

Dermal LD50 >2,000 mg/kg Rat ECHA[6]

Summary of Toxicological Effects:

Ingestion: Not classified as harmful by ingestion. Ingestion of large amounts may cause

gastrointestinal discomfort, nausea, and vomiting.[7]

Inhalation: Not expected to produce adverse health effects.[7]
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Skin Contact: May cause skin irritation.[5][6] Prolonged contact may lead to non-allergic

contact dermatitis due to the defatting properties of the oil.[7]

Eye Contact: Direct contact may cause transient discomfort, tearing, or redness.[7]

Handling and Storage
Safe Handling:

Avoid contact with skin and eyes.[1]

Wear protective gloves and eye protection.[1][5]

Use in a well-ventilated area.[7]

Wash hands thoroughly after handling.[1][5]

Keep away from ignition sources and incompatible materials such as strong oxidizing

agents, acids, and bases.[1][6]

Storage:

Store in a cool, dry, and well-ventilated area.[2][7]

For long-term storage, a temperature of -20°C is recommended.[1][8]

Keep containers tightly sealed.[7]

Physicochemical Properties
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Property Value Reference

Molecular Formula C20H36O2 (Unlabeled) [2]

Molecular Weight 308.5 g/mol (Unlabeled) [2]

Molecular Weight 326.37 g/mol (13C18 Labeled) [4]

CAS Number 544-35-4 (Unlabeled) [5][6]

Appearance
Colorless to light yellow clear

liquid
[1][2]

Odor Mild fruity [5]

Boiling Point 193 °C at 6 mmHg [6]

224 °C at 17 mmHg [1]

Flash Point 113 °C (closed cup) [1]

167 °C at 1,013 hPa [6]

Density 0.88 g/cm³ at 20 °C [6]

0.876 g/mL at 25 °C [1]

Solubility

Insoluble in water. Soluble in

ethanol, chloroform, and ethyl

acetate.

[1][5]

Biological Activity and Applications
Ethyl linoleate exhibits a range of biological activities, including anti-inflammatory and anti-

melanogenic effects.[1][9][10] It is used in cosmetics for its skin-conditioning properties and in

pharmaceutical research.[1][2]

Anti-Melanogenesis
Ethyl linoleate has been shown to inhibit melanogenesis in B16F10 melanoma cells. This effect

is mediated through the suppression of microphthalmia-associated transcription factor (MITF)

expression via the Akt/GSK3β/β-catenin signaling pathway.[10]
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Caption: Inhibition of Melanogenesis by Ethyl Linoleate.

Anti-inflammatory and Other Activities
Ethyl linoleate has demonstrated anti-inflammatory properties and may inhibit the development

of atherosclerotic lesions.[3][9] It also shows antimicrobial activity against various oral bacteria

and fungi.[8]

Experimental Protocols
Cell Viability Assay
Objective: To determine the cytotoxicity of ethyl linoleate.

Methodology (as described for B16F10 murine melanoma and human dermal fibroblast cells):

[10]

Cells are seeded in 96-well plates.

After 24 hours, the cells are treated with various concentrations of ethyl linoleate.

Following a 48-hour incubation period, a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide (MTT) solution is added to each well.

The cells are incubated for an additional 4 hours to allow for formazan crystal formation.

The supernatant is removed, and dimethyl sulfoxide (DMSO) is added to dissolve the

formazan crystals.

The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Cell viability is expressed as a percentage of the control (untreated cells).
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Caption: Workflow for Cell Viability Assay.

Melanin Content Assay
Objective: To quantify the effect of ethyl linoleate on melanin production.

Methodology (as described for α-MSH-stimulated B16F10 cells):[10]

B16F10 cells are treated with a stimulating agent (e.g., α-MSH) in the presence or absence

of ethyl linoleate for 48 hours.

After treatment, the cells are harvested and washed with phosphate-buffered saline (PBS).

The cell pellets are dissolved in 1 N NaOH containing 10% DMSO at an elevated

temperature (e.g., 80°C) for 1 hour.

The absorbance of the supernatant is measured at 475 nm.

The melanin content is normalized to the total protein content of the cells.

Conclusion
Ethyl Linoleate-13C18 is a crucial tool for advanced metabolic research. While it is primarily

intended for research use, understanding its safety and handling, based on the well-

characterized unlabeled ethyl linoleate, is paramount. This guide provides a consolidated

resource for researchers, offering key data on its properties, biological activities, and relevant

experimental context to ensure its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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